Cas no 163385-76-0 (Benzoic acid, 2-hydroxy-, 2-(nitrooxy)ethyl ester)

• Product Name: Benzoic acid, 2-hydroxy-, 2-(nitrooxy)ethyl ester
• CAS No: 163385-76-0
• MF: C₉H₉NO₆
• MW: 227.170862913132
• CID: 1345142
• Update Time: 2024-08-17

Benzoic acid, 2-hydroxy-, 2-(nitrooxy)ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-hydroxy-, 2-(nitrooxy)ethyl ester

• Inchi： 1S/C9H9NO6/c11-8-4-2-1-3-7(8)9(12)15-5-6-16-10(13)14/h1-4,11H,5-6H2
• InChI Key： LPPUZFPHWIKCPV-UHFFFAOYSA-N
• SMILES： C(OCCO[N+]([O-])=O)(=O)C1=CC=CC=C1O

Computed Properties

• Exact Mass: 227.04297

Experimental Properties

• Density: 1.407±0.06 g/cm3(Predicted)
• Boiling Point: 345.1±22.0 °C(Predicted)
• PSA: 98.9
• pka: 7.97±0.30(Predicted)